5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(4-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO2S/c1-18-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8H,1H3,(H,16,17)
• InChI Key: HQDSVNXWUGUCJB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H11FO2S
• Molecular Weight: 262.30 g/mol

Description

5-Fluoro-3-(4-methylthiophenyl)benzoic acid (FMTB) is an organic compound with a wide range of applications in the scientific research field. It has been studied extensively in the fields of biochemistry, physiology, and pharmacology. FMTB has been used in a variety of experiments in laboratory settings, and its unique properties have made it a valuable tool for scientists.

Scientific Research Applications

5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a model compound for studying the effect of fluoroalkyl substituents on the properties of aromatic compounds. It has also been used as a precursor to synthesize a variety of other compounds, including fluoroalkyl-substituted benzoic acids. 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has also been used to study the effects of fluoroalkyl substituents on the reactivity of aromatic compounds.

Mechanism of Action

5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has been found to be an effective inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. This inhibition is believed to be due to the fluoroalkyl substituents on the benzoic acid moiety of the 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% molecule, which are thought to interact with the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% have not been extensively studied. However, it has been found to be a potent inhibitor of the enzyme cytochrome P450, which can affect the metabolism of drugs and other compounds. In addition, 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has been found to inhibit the growth of certain bacteria, suggesting that it may have an antibacterial effect.

Advantages and Limitations for Lab Experiments

5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, making it ideal for use in laboratory settings. In addition, its fluoroalkyl substituents can provide useful information about the reactivity of aromatic compounds. However, 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% also has some limitations. For example, its fluoroalkyl substituents can interfere with the reactivity of other compounds, making it difficult to use in certain types of experiments.

Future Directions

5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% has a wide range of potential future applications. Its ability to inhibit cytochrome P450 enzymes could be used to develop new drugs or treatments for metabolic disorders. In addition, its fluoroalkyl substituents could be used to study the reactivity of other aromatic compounds in a variety of contexts. Finally, it could be used as a starting material for the synthesis of other fluoroalkyl-substituted compounds, which could be used in a variety of research applications.

Synthesis Methods

5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95% is synthesized through a two-step process involving the reaction of 4-methylthiophenol with trifluoroacetic anhydride and the subsequent reaction of the resulting product with fluoroacetic acid. The first reaction yields the intermediate product 4-methylthiophenyl trifluoroacetate, which is then reacted with fluoroacetic acid to form 5-Fluoro-3-(4-methylthiophenyl)benzoic acid, 95%. This method is relatively simple and cost-effective, making it ideal for laboratory settings.